470-17-7

Isoalantolactone

In Stock

• CAS RN:
• 470-17-7

• Formula:
• C15H20O2

• InChI:
• InChI=1S/C15H20O2/c1-9-5-4-6-15(3)8-13-11(7-12(9)15)10(2)14(16)17-13/h11-13H,1-2,4-8H2,3H3

• InChIKey:
• CVUANYCQTOGILD-QVHKTLOISA-N

• Isoalantolactone is a sesquiterpene lactone that has been found in Inula and has diverse biological activities. It inhibits the proliferation of PANC-1, BxPC-3, and HPAC pancreatic cancer cells (IC50s = 40, 43, and 48 µM, respectively), as well as induces apoptosis, cell cycle arrest at the S phase, and the production of reactive oxygen species (ROS) in PANC-1 cells. Isoalantolactone (4 and 8 µM) decreases LPS-induced production of nitric oxide (NO), prostaglandin E2 (PGE2; ), IL-6, and TNF-α in RAW 264.7 macrophages. It reduces the production of S. aureus α-toxin in a concentration-dependent manner and increases survival in a mouse model of S. aureus-induced pneumonia when administered at a dose of 50 mg/kg.
  Isoalantolactone, also known as isohelenin, belongs to the class of organic compounds known as eudesmanolides, secoeudesmanolides, and derivatives. These are...

3-Bromo-2-chloro-5-nitropyridine

In Stock

• CAS RN:
• 5470-17-7

• Formula:
• C5H2BrClN2O2

• InChI:
• InChI=1S/C5H2BrClN2O2/c6-4-1-3(9(10)11)2-8-5(4)7/h1-2H

• InChIKey:
• PTTQIUHVDDBART-UHFFFAOYSA-N

• 3-Bromo-2-chloro-5-nitropyridine is a useful research compound. Its molecular formula is C5H2BrClN2O2 and its molecular weight is 237.44 g/mol. The purity is usually 95%.

Sprodiamide

• CAS RN:
• 128470-17-7

• Formula:
• C16H26DyN5O8

• InChI:
• InChI=1S/C16H29N5O8.Dy/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);/q;+3/p-3

• InChIKey:
• ABWHOEHSTSEVRD-UHFFFAOYSA-K

• Sprodiamide is a magnetic susceptibility-based MRI contrast agent.

2-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1,3-thiazolidine-4-carboxylic acid

In Stock

• CAS RN:
• 1218470-17-7

• Formula:
• C10H15N3O2S

• InChI:
• InChI=1S/C10H15N3O2S/c1-3-13-6(2)7(4-11-13)9-12-8(5-16-9)10(14)15/h4,8-9,12H,3,5H2,1-2H3,(H,14,15)

• InChIKey:
• VKZNVGVNZZQMHN-UHFFFAOYSA-N

• 2-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1,3-thiazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C10H15N3O2S and its molecular weight is 241.31 g/mol. The purity is usually 95%.